Cas no 1020988-06-0 (2-(Aminomethyl)-N-butyl-N-methylaniline)

• Product Name: 2-(Aminomethyl)-N-butyl-N-methylaniline
• CAS No: 1020988-06-0
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 4676829
• Update Time: 2025-10-28

2-(Aminomethyl)-N-butyl-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(AMINOMETHYL)-N-BUTYL-N-METHYLANILINE
• 2-(Aminomethyl)-N-butyl-N-methylaniline

• Inchi： 1S/C12H20N2/c1-3-4-9-14(2)12-8-6-5-7-11(12)10-13/h5-8H,3-4,9-10,13H2,1-2H3
• InChI Key： IGLVKIFKBWBVQB-UHFFFAOYSA-N
• SMILES： N(C)(C1C=CC=CC=1CN)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 147
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(Aminomethyl)-N-butyl-N-methylaniline

Introduction to 2-(Aminomethyl)-N-butyl-N-methylaniline (CAS No. 1020988-06-0)

2-(Aminomethyl)-N-butyl-N-methylaniline (CAS No. 1020988-06-0) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as N-butyl-N-methyl-2-(aminomethyl)aniline, is characterized by its unique structural features, which include an aromatic ring, an aminomethyl group, and alkyl substituents. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The chemical structure of 2-(Aminomethyl)-N-butyl-N-methylaniline consists of a benzene ring with an aminomethyl group attached at the para position and two alkyl substituents (butyl and methyl) attached to the nitrogen atom of the aminomethyl group. This arrangement provides the compound with a combination of aromatic stability and functional reactivity, making it suitable for a wide range of synthetic transformations.

In recent years, 2-(Aminomethyl)-N-butyl-N-methylaniline has gained attention in the pharmaceutical industry due to its potential as a building block for the development of novel drugs. Research has shown that compounds derived from this structure can exhibit various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and evaluation of a series of derivatives of 2-(Aminomethyl)-N-butyl-N-methylaniline as potential inhibitors of protein-protein interactions involved in cancer progression.

The synthetic versatility of 2-(Aminomethyl)-N-butyl-N-methylaniline is further highlighted by its use in the preparation of advanced materials. In materials science, this compound can serve as a precursor for the synthesis of conductive polymers and other functional materials with applications in electronics and energy storage. A notable example is its use in the preparation of polymeric materials with enhanced electrical conductivity, which are crucial for the development of flexible electronic devices and energy storage systems.

The physical properties of 2-(Aminomethyl)-N-butyl-N-methylaniline, such as its melting point, boiling point, and solubility, are important considerations for its handling and application. Typically, this compound is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in various chemical reactions.

Safety and environmental considerations are also crucial when working with 2-(Aminomethyl)-N-butyl-N-methylaniline. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste according to local environmental guidelines.

In conclusion, 2-(Aminomethyl)-N-butyl-N-methylaniline (CAS No. 1020988-06-0) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and synthetic versatility make it an important intermediate for the development of novel drugs and advanced materials. Ongoing research continues to explore new applications and derivatives of this compound, further expanding its potential impact on various scientific fields.